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Compound of Interest

Compound Name: ATC0065

Cat. No.: B1665809

Disclaimer: The following information is provided as a comprehensive guide for handling
Toluene Diisocyanate (TDI), a hazardous chemical, and is intended for use by trained
professionals in a laboratory or industrial setting. The identifier "ATC0065" was not found in
available chemical databases; therefore, TDI has been used as a representative hazardous
substance to fulfill the request for detailed safety protocols. It is crucial to always refer to the
specific Safety Data Sheet (SDS) for any chemical before handling it.

Toluene diisocyanate (TDI) is a highly reactive and toxic chemical primarily used in the
production of polyurethanes.[1][2] Due to its hazardous nature, stringent safety precautions are
necessary to minimize health risks. Acute exposure can cause severe irritation to the skin,
eyes, and respiratory system, and it is classified as a potential human carcinogen.[3][4][5]

Quantitative Data Summary

The following table summarizes key quantitative data for Toluene Diisocyanate.
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Property Value

Chemical Formula CoHsN20:2

Molecular Weight 174.16 g/mol [6]

Appearance Clear, colorless to pale yellow liquid[3][6]
Odor Sharp, pungent[3][6]

Boiling Point 251 °C (484 °F)[6]

Melting Point 21.8 °C (71.2 °F)[6]

Flash Point 127 °C (260.6 °F)[5]

Vapor Pressure 0.025 mmHg at 25 °C (77 °F)[6]
Specific Gravity 1.22 at 25 °C (77 °F)[6]

OSHA PEL (Ceiling) 0.02 ppm([4]

ACGIH TLV-TWA (8-hr) 0.001 ppm[7]

ACGIH STEL (15-min) 0.005 ppm[7]

Experimental Protocol: Safe Handling of Toluene
Diisocyanate

This protocol outlines the essential steps for safely handling TDI in a laboratory setting.
1. Engineering Controls:

o Ventilation: All work with TDI must be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.[8] Local exhaust ventilation should be used to control airborne

concentrations.

o Safety Equipment: Eyewash stations and safety showers must be readily accessible and
tested regularly.[8]

2. Personal Protective Equipment (PPE):
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Respiratory Protection: When engineering controls are insufficient to maintain exposure
below the recommended limits, a NIOSH-approved respirator with organic vapor cartridges
is required.[8]

Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to
protect against splashes.[9]

Skin and Body Protection: A chemical-resistant apron or lab coat, along with long pants and
closed-toe shoes, should be worn. For larger quantities or tasks with a higher risk of
splashing, chemical-resistant coveralls are recommended.

Hand Protection: Use butyl rubber or other compatible chemical-resistant gloves.[9] Always
inspect gloves for tears or holes before use.

. Handling Procedures:

Pre-Handling:

o Read and understand the Safety Data Sheet (SDS) for TDI.

o Ensure all necessary PPE is available and in good condition.

o Verify that the work area is clean and free of incompatible materials such as water,
alcohols, amines, and strong bases.[8]

During Handling:

o

Avoid direct contact with skin, eyes, and clothing.[8]

[e]

Do not breathe vapors or mists.[8]

o

Keep containers tightly closed when not in use to prevent moisture contamination.[8]

[¢]

Transport TDI in sealed, properly labeled, and shatter-resistant secondary containers.

Post-Handling:

o Wash hands and any exposed skin thoroughly with soap and water after handling.[8]
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o Decontaminate the work area.

o Properly remove and dispose of contaminated PPE.
Operational and Disposal Plans
Spill Response:

Evacuate the immediate area and alert others.

« If safe to do so, eliminate all ignition sources.
o Wear appropriate PPE, including respiratory protection.

» Contain the spill using an inert absorbent material such as sand or vermiculite. Do not use
combustible materials like sawdust.

» Neutralize the spill with a decontamination solution (e.g., a mixture of water, detergent, and
sodium carbonate). Be aware that this reaction may generate carbon dioxide gas, leading to
a pressure buildup in a closed container.[10]

o Collect the absorbed and neutralized material into a labeled, sealable container for
hazardous waste disposal.

Waste Disposal:

» All TDI waste, including contaminated materials and rinsates, must be disposed of as
hazardous waste in accordance with federal, state, and local regulations.[11]

e Unused or off-spec TDI is classified as a U223 hazardous waste under RCRA regulations.
[11]

» Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as
hazardous waste. The decontaminated containers can then be managed for recycling or
disposal. Alternatively, a professional drum reconditioner can be used for empty drums.[11]
[12]
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Caption: Workflow for Safe Handling of Toluene Diisocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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